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Compound of Interest

Compound Name: Formamidine hydrochloride

Cat. No.: B031339 Get Quote

For immediate reference, the CAS number for Formamidine Hydrochloride is 6313-33-3, and

its molecular weight is 80.52 g/mol . This document provides an in-depth overview of

formamidine hydrochloride, tailored for researchers, scientists, and professionals in drug

development. It covers key chemical data, detailed experimental protocols for its synthesis and

application, and an analysis of its role in biochemical pathways.

Core Chemical and Physical Data
Formamidine hydrochloride is a versatile chemical intermediate with significant applications

in pharmaceutical and chemical synthesis.[1][2] The primary quantitative data for this

compound are summarized below.
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Property Value Source(s)

CAS Number 6313-33-3 [1][3]

Molecular Formula CH₅ClN₂ [4]

Molecular Weight 80.52 g/mol [3][4]

Melting Point 84-87 °C [1]

Boiling Point 46.3 °C at 760 mmHg [1]

Flash Point 16.8 °C [1]

Solubility Soluble in ethanol and water. [1]

Appearance
White to off-white crystalline

powder.
[2]

Experimental Protocols
Formamidine hydrochloride is primarily used as a reagent in the synthesis of various

heterocyclic compounds. Detailed below are key experimental methodologies for its

preparation and a representative application in synthesis.

Synthesis of Formamidine Hydrochloride from Methyl
Formate
A common laboratory-scale synthesis of formamidine hydrochloride involves the reaction of

methyl formate with hydrogen chloride.[3]

Experimental Workflow: Synthesis of Formamidine Hydrochloride
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Reaction Setup

Reaction

Workup and Purification

Methyl Formate in Round-Bottom Flask

Cool to 0°C in Ice Bath

1. Chill

Slowly add Hydrogen Chloride

2. Prepare for reaction

Stir for 2 hours at 0°C

3. Initiate reaction

Evaporate solvent at 60°C

4. Reaction completion

Wash solid with ether

5. Isolate crude product

Recrystallize from ethanol

6. Purify

Dry under vacuum at 65°C for 24 hours

7. Final product isolation
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Preparation of Free Formamidine

Condensation

Product Isolation

Formamidine Hydrochloride

Stir at 5°C for 10 minutes

Sodium Methoxide in Methanol (30% solution)

Slowly add Diethyl Fluoromalonate

Stir at room temperature for ~15 hours

Concentrate under vacuum

Dissolve residue in ice water and acidify to pH 7

Filter, wash with water, and dry the solid product

Erythrose

Imidazole-4-acetaldehyde

Formamidine

Strecker Synthesis
(HCN, NH₃)

Imidazole Glycerol
Phosphate (IGP)

leads to

Histidine
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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